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Compound of Interest

Compound Name:
2-(Chlorodifluoromethyl)-1H-

benzimidazole

CAS No.: 14468-38-3

Cat. No.: B176186

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-(Chlorodifluoromethyl)-1H-
benzimidazole (CAS Number: 14468-38-3), a fluorinated heterocyclic compound of significant

interest in medicinal chemistry and drug development. This document delves into its chemical

identity, synthesis, proposed mechanism of action, and potential therapeutic applications, with

a focus on its role as a potential antimicrobial and cytotoxic agent. Detailed experimental

protocols, data interpretation, and safety considerations are presented to equip researchers

with the necessary knowledge for its effective handling and investigation. The guide is

structured to provide not just procedural steps, but also the scientific rationale behind them,

ensuring a deep and actionable understanding of this promising molecule.

Introduction and Chemical Identity
2-(Chlorodifluoromethyl)-1H-benzimidazole belongs to the benzimidazole class of

heterocyclic compounds, which are renowned for their diverse pharmacological activities.[1]

The incorporation of a chlorodifluoromethyl group at the 2-position of the benzimidazole
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scaffold is a key structural feature. The presence of fluorine atoms can significantly enhance

the metabolic stability, lipophilicity, and binding affinity of the molecule to its biological targets.

[2]

Table 1: Chemical Identity and Properties

Property Value Source

CAS Number 14468-38-3 [3]

Molecular Formula C₈H₅ClF₂N₂ [3]

Molecular Weight 202.59 g/mol [3]

Canonical SMILES C1=CC=C2C(=C1)NC(=N2)C(
F)(F)Cl [3]

InChIKey MZHAPNWLKUEQQW-
UHFFFAOYSA-N [3]

Predicted pKa 10.15 ± 0.10 [3]

Synthesis of 2-(Chlorodifluoromethyl)-1H-
benzimidazole
The synthesis of 2-(Chlorodifluoromethyl)-1H-benzimidazole is typically achieved through

the condensation reaction of o-phenylenediamine with a suitable chlorodifluoroacetylating

agent. This method, a variation of the well-established Phillips benzimidazole synthesis,

provides a reliable route to the desired product.[4]

Proposed Synthesis Pathway
The most plausible synthetic route involves the reaction of o-phenylenediamine with

chlorodifluoroacetic acid or its ester derivative, such as ethyl chlorodifluoroacetate, under acidic

conditions. The acid catalyzes the cyclization and subsequent dehydration to form the

benzimidazole ring.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/23419161/
https://wap.guidechem.com/encyclopedia/2-chlorodifluoromethyl-1h-benz-dic1832477.html
https://wap.guidechem.com/encyclopedia/2-chlorodifluoromethyl-1h-benz-dic1832477.html
https://wap.guidechem.com/encyclopedia/2-chlorodifluoromethyl-1h-benz-dic1832477.html
https://wap.guidechem.com/encyclopedia/2-chlorodifluoromethyl-1h-benz-dic1832477.html
https://wap.guidechem.com/encyclopedia/2-chlorodifluoromethyl-1h-benz-dic1832477.html
https://wap.guidechem.com/encyclopedia/2-chlorodifluoromethyl-1h-benz-dic1832477.html
https://www.benchchem.com/product/b176186/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-chlorodifluoromethyl-1h-benzimidazole
https://www.benchchem.com/product/b176186/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-chlorodifluoromethyl-1h-benzimidazole
https://www.benchchem.com/product/b176186/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-chlorodifluoromethyl-1h-benzimidazole
https://www.researchgate.net/profile/Frank-T-Edelmann/post/What_is_the_best_coupling_reagent_pair/attachment/5fb4038cc4a9230001033d43/AS%3A958908071948289%401605632908260/download/Synthetic+approaches+to+benzimidazoles+from+o-phenylenediamine-+A+literature+review.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176186?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


o-Phenylenediamine

Amide Intermediate

+

Chlorodifluoroacetic Acid

Δ, H+
2-(Chlorodifluoromethyl)-1H-benzimidazole

Cyclization
-H₂O

Cellular Environment

2-(Chlorodifluoromethyl)
-1H-benzimidazole

α/β-Tubulin Dimers

Binds to Colchicine Site

Microtubule Polymer

Inhibits Polymerization

Polymerization

Apoptosis
(Cell Death)

Disruption of Mitotic Spindle

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in

science and industry.

Contact
Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.mdpi.com/2079-4991/10/12/2405
https://pubmed.ncbi.nlm.nih.gov/23419161/
https://pubmed.ncbi.nlm.nih.gov/23419161/
https://wap.guidechem.com/encyclopedia/2-chlorodifluoromethyl-1h-benz-dic1832477.html
https://www.researchgate.net/profile/Frank-T-Edelmann/post/What_is_the_best_coupling_reagent_pair/attachment/5fb4038cc4a9230001033d43/AS%3A958908071948289%401605632908260/download/Synthetic+approaches+to+benzimidazoles+from+o-phenylenediamine-+A+literature+review.pdf
https://www.benchchem.com/product/b176186/docs#an-in-depth-technical-guide-to-2-chlorodifluoromethyl-1h-benzimidazole
https://www.benchchem.com/product/b176186/docs#an-in-depth-technical-guide-to-2-chlorodifluoromethyl-1h-benzimidazole
https://www.benchchem.com/product/b176186/docs#an-in-depth-technical-guide-to-2-chlorodifluoromethyl-1h-benzimidazole
https://www.benchchem.com/product/b176186/docs#an-in-depth-technical-guide-to-2-chlorodifluoromethyl-1h-benzimidazole
https://www.benchchem.com/product/b176186?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176186?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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